5-Amino-2,3-dihydrobenzofuran-7-carboxamide

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 5-amino-2,3-dihydro-1-benzofuran-7-carboxamide
• InChI: InChI=1S/C9H10N2O2/c10-6-3-5-1-2-13-8(5)7(4-6)9(11)12/h3-4H,1-2,10H2,(H2,11,12)
• InChI Key: LFJLJGFDJZJTKK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2C(=O)N)N

Description

5-Amino-2,3-dihydrobenzofuran-7-carboxamide (CAS 1616110-55-4) is a heterocyclic organic compound featuring a benzofuran core substituted with an amino group at position 5 and a carboxamide group at position 5. Its fused bicyclic structure and functional groups make it a candidate for pharmaceutical research, particularly in targeting enzymes or receptors involved in inflammation, immunomodulation, or viral infections .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2,3-dihydrobenzofuran-7-carboxamide typically involves the nitration of a precursor compound followed by reduction. For instance, the nitration of 2,3-dihydrobenzofuran can be performed using nitric acid, followed by reduction with a suitable reducing agent like tin(II) chloride to yield the amino derivative . The carboxamide group can be introduced through a reaction with an appropriate carboxylic acid derivative under mixed anhydride conditions and aqueous ammonia .

Industrial Production Methods

While specific industrial production methods for 5-Amino-2,3-dihydrobenzofuran-7-carboxamide are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields and purity, and employing continuous flow reactors for better control over reaction parameters.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,3-dihydrobenzofuran-7-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to a nitro group using oxidizing agents like hydrogen peroxide.

Reduction: The nitro group can be reduced back to an amino group using reducing agents like tin(II) chloride.

Substitution: The amino group can be substituted with other functional groups using electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, nitric acid.

Reducing Agents: Tin(II) chloride, sodium borohydride.

Substitution Reagents: Halogenating agents, alkylating agents.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted benzofuran derivatives.

Scientific Research Applications

Pharmaceutical Applications

Anticancer Activity
5-Amino-2,3-dihydrobenzofuran-7-carboxamide has shown promise as an inhibitor of poly(ADP-ribose) polymerase-1 (PARP-1), which plays a crucial role in DNA repair mechanisms. Research indicates that derivatives of this compound can effectively inhibit PARP-1 activity, demonstrating IC50 values that suggest significant potency in cancer therapy. For instance, one study reported a lead compound with an IC50 value of 9.45 µM and further modifications leading to compounds with improved potency (IC50 as low as 0.531 µM) .

Neuropharmacology
The compound is also being investigated for its neuropharmacological properties. It serves as a scaffold for developing neuroleptic agents, which could address various neurological disorders. The structure allows for modifications that enhance its efficacy and selectivity towards specific neurological targets .

Biochemical Research

Enzyme Inhibition Studies
In biochemical research, 5-Amino-2,3-dihydrobenzofuran-7-carboxamide is utilized to study enzyme inhibition mechanisms. Its derivatives have been tested against various enzymes to elucidate their binding interactions and inhibitory effects. This research contributes to understanding metabolic pathways and the development of enzyme inhibitors for therapeutic purposes .

Material Science

Development of Novel Materials
The compound's unique chemical structure makes it suitable for applications in material science. Research has explored its use in creating materials with specific properties such as enhanced thermal stability and electrical conductivity. These materials can be utilized in various applications, including electronics and nanotechnology .

Analytical Chemistry

Standard Reference Material
In analytical chemistry, 5-Amino-2,3-dihydrobenzofuran-7-carboxamide is employed as a standard reference material. Its consistent properties allow researchers to calibrate analytical methods and ensure the accuracy of quantitative analyses in complex mixtures .

Case Studies

Study	Application	Findings
Study on PARP-1 Inhibition	Cancer Therapy	Lead compound showed IC50 = 9.45 µM; derivatives improved potency significantly .
Neuroleptic Agent Development	Neurological Disorders	Explored as a scaffold for new neuroleptics with promising pharmacological profiles .
Material Science Research	Novel Materials	Investigated for thermal stability and electrical conductivity enhancements .

Mechanism of Action

The mechanism of action of 5-Amino-2,3-dihydrobenzofuran-7-carboxamide involves its interaction with specific molecular targets. For instance, as a PARP-1 inhibitor, it binds to the enzyme’s active site, preventing it from repairing DNA damage. This can lead to cell death in cancer cells that rely heavily on PARP-1 for survival . The compound’s structure allows it to form hydrogen bonds and other interactions with the enzyme, enhancing its inhibitory effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between the target compound and analogs:

Compound Name	CAS Number	Core Structure	Substituents	Key Functional Groups
5-Amino-2,3-dihydrobenzofuran-7-carboxamide	1616110-55-4	Benzofuran	5-NH₂, 7-CONH₂	Carboxamide, amino
4-Amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic Acid	123654-26-2	Benzofuran	4-NH₂, 5-Cl, 7-COOH	Carboxylic acid, chloro, amino
5-Methoxy-2,3-dihydro-1-benzofuran-7-carboxylic Acid	35700-52-8	Benzofuran	5-OCH₃, 7-COOH	Carboxylic acid, methoxy
5-Amino-2,3-dimethyl-2,3-dihydrophthalazine-1,4-dione	873967-42-1	Phthalazine	5-NH₂, 2,3-dimethyl, 1,4-dione	Dione, amino, methyl

Key Observations :

• Core Structure : While the target compound and analogs 2–3 share a benzofuran core, analog 4 (phthalazine) has a distinct nitrogen-containing bicyclic system.
• Functional Groups : The carboxamide group in the target compound contrasts with carboxylic acids in analogs 2–3, impacting polarity and hydrogen-bonding capacity. The chloro substituent in analog 2 may enhance electrophilicity, while the methoxy group in analog 3 increases lipophilicity .

Target Compound (5-Amino-2,3-dihydrobenzofuran-7-carboxamide)

• The carboxamide group may improve metabolic stability compared to carboxylic acid derivatives, enhancing oral bioavailability .

Analog 2 (4-Amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic Acid)

• However, it may serve as a precursor for prodrugs or metal-chelating agents. The chloro substituent could influence toxicity profiles .

Analog 3 (5-Methoxy-2,3-dihydro-1-benzofuran-7-carboxylic Acid)

• The methoxy group enhances lipophilicity, which may improve CNS penetration. However, the carboxylic acid group could reduce bioavailability at physiological pH .

Analog 4 (5-Amino-2,3-dimethyl-2,3-dihydrophthalazine-1,4-dione)

• Phthalazine derivatives are documented in patents for immunomodulatory and antiviral uses, particularly in combination therapies (e.g., with 6'-methoxycinchonan-9-ol for coronaviral infections). The dione moiety may act as a Michael acceptor, contributing to enzyme inhibition .

Biological Activity

5-Amino-2,3-dihydrobenzofuran-7-carboxamide is a compound that has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry. This article provides an in-depth analysis of its biological activity, including relevant data tables, research findings, and case studies.

Chemical Structure and Properties

5-Amino-2,3-dihydrobenzofuran-7-carboxamide features a benzofuran ring structure with an amino group at the 5-position and a carboxamide group at the 7-position. Its molecular formula is C₉H₁₀N₂O₂, with a molecular weight of approximately 178.19 g/mol. The unique arrangement of functional groups contributes to its pharmacological properties.

Property	Value
Molecular Formula	C₉H₁₀N₂O₂
Molecular Weight	178.19 g/mol
Functional Groups	Amino, Carboxamide

Biological Activities

Research indicates that 5-Amino-2,3-dihydrobenzofuran-7-carboxamide exhibits significant biological activity, particularly as an inhibitor of poly(ADP-ribose) polymerase-1 (PARP-1). This enzyme plays a crucial role in DNA repair mechanisms and is a target for cancer therapy.

Inhibition of PARP-1

A study reported that 5-Amino-2,3-dihydrobenzofuran-7-carboxamide (designated as compound 3) showed an IC₅₀ value of 9.45 μM against PARP-1. The compound's structure allows for effective binding within the catalytic site of the enzyme, facilitating its inhibitory action. The presence of intramolecular hydrogen bonds enhances its binding affinity, contributing to its efficacy as a PARP-1 inhibitor .

Anticancer Activity

The compound has also been evaluated for its anticancer properties across various cancer cell lines. Notably, it demonstrated cytotoxic effects against:

• Breast Cancer (MCF-7) : Inhibition rate of 56.45%
• Lung Cancer (NCI-H460) : Inhibition rate of 80.92%
• Colon Cancer (HCT116) : Inhibition rate of 72.14%

These results suggest that 5-Amino-2,3-dihydrobenzofuran-7-carboxamide may have therapeutic potential in treating various cancers .

Case Studies

• Study on Anticancer Activity : A series of experiments demonstrated that derivatives of benzofuran compounds exhibit varying degrees of anticancer activity. Compound 3 was noted for its selective inhibition against cancer cell lines with promising results in vitro .
• PARP Inhibitors Development : Research focused on the synthesis and evaluation of novel derivatives led to the identification of more potent analogs with improved IC₅₀ values compared to the original compound. For instance, a fluorinated derivative exhibited an IC₅₀ value of 2.12 μM, significantly enhancing its potential as a therapeutic agent .